Cas no 17229-00-4 (4-Thiazolecarboxylic acid, 2-(3-methylphenyl)-)

• Product Name: 4-Thiazolecarboxylic acid, 2-(3-methylphenyl)-
• CAS No: 17229-00-4
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 3812243
• PubChem ID: 15623075
• Update Time: 2025-06-11

4-Thiazolecarboxylic acid, 2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(3-methylphenyl)-
• 2-m-Tolyl-thiazole-4-carboxylic acid
• 2-(3-Methylphenyl)-1,3-thiazole-4-carboxylic acid
• 17229-00-4
• BS-31256
• 2-(m-Tolyl)thiazole-4-carboxylicacid
• G69635
• 2-(m-Tolyl)thiazole-4-carboxylic acid
• SCHEMBL3353616
• CS-0209446
• MFCD07376373

• Inchi： 1S/C11H9NO2S/c1-7-3-2-4-8(5-7)10-12-9(6-15-10)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： UVYLHKYEIBAKAI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 219.03539970g/mol
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Thiazolecarboxylic acid, 2-(3-methylphenyl)-

4-Thiazolecarboxylic acid, 2-(3-methylphenyl)- (CAS No. 17229-00-4): A Comprehensive Overview

4-Thiazolecarboxylic acid, 2-(3-methylphenyl)-, identified by its CAS number 17229-00-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic compound has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both a thiazole ring and a substituted phenyl group makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular structure consists of a thiazole core, which is a five-membered ring containing sulfur and nitrogen atoms, fused with a carboxylic acid functional group at the 4-position and a phenyl ring substituted at the 2-position with a methyl group. This unique arrangement contributes to its distinct chemical properties and reactivity, making it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The specific substitution pattern of 4-Thiazolecarboxylic acid, 2-(3-methylphenyl)- may enhance its pharmacological profile, making it a valuable scaffold for designing novel drugs.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group at the 4-position of the thiazole ring can be easily modified through various chemical reactions, such as esterification, amidation, or coupling with other bioactive moieties. Similarly, the phenyl ring with a methyl substituent offers opportunities for further functionalization, allowing researchers to tailor the compound's properties to specific biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. For instance, thiazole derivatives have been extensively studied for their ability to interact with biological macromolecules such as enzymes and receptors. The combination of sulfur and nitrogen atoms in the thiazole ring provides multiple sites for hydrogen bonding and hydrophobic interactions, which are crucial for drug-receptor binding affinity.

The phenyl ring in 4-Thiazolecarboxylic acid, 2-(3-methylphenyl)- also contributes to its pharmacological potential. Phenyl derivatives are well-known for their role in various pharmacological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The presence of a methyl group at the para position enhances the lipophilicity of the phenyl ring, which can improve drug absorption and distribution across biological membranes.

In terms of synthetic methodologies, the preparation of 4-Thiazolecarboxylic acid, 2-(3-methylphenyl)- involves multi-step organic synthesis. Key steps typically include the formation of the thiazole ring followed by functionalization at the desired positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl moiety efficiently. These synthetic approaches highlight the compound's synthetic accessibility and its potential for large-scale production.

The compound's stability under various conditions is another critical aspect that needs to be evaluated. Thiazole derivatives can exhibit varying degrees of sensitivity to light, heat, and moisture, which can affect their shelf life and efficacy. Therefore, proper storage conditions and handling protocols must be established to ensure the integrity of the compound during storage and transportation.

Evaluation of the compound's toxicity profile is essential before it can be considered for clinical applications. In vitro toxicity assays using cell lines have been conducted to assess its potential adverse effects. Additionally, animal models have been utilized to evaluate its safety profile further. These studies are crucial for understanding how the compound behaves in living systems and identifying any potential risks associated with its use.

The pharmacokinetic properties of 4-Thiazolecarboxylic acid, 2-(3-methylphenyl)- are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is vital for optimizing its therapeutic use. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study these processes in detail.

In conclusion, 4-Thiazolecarboxylic acid, 2-(3-methylphenyl)- (CAS No. 17229-00-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Further research into its synthesis, pharmacology, toxicology, and pharmacokinetics will undoubtedly expand our understanding of its capabilities and applications in medicine.